Cas no 1305316-95-3 (tert-butyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}carbamate)

• Product Name: tert-butyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}carbamate
• CAS No: 1305316-95-3
• MF: C₁₄H₂₁NO₄
• MW: 267.32084441185
• CID: 5981261
• PubChem ID: 59418677
• Update Time: 2025-05-24

tert-butyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}carbamate Chemical and Physical Properties

Names and Identifiers

• SCHEMBL595225
• tert-butyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}carbamate
• EN300-7548771
• 1305316-95-3

• Inchi： 1S/C14H21NO4/c1-14(2,3)19-13(17)15-10-11-4-6-12(7-5-11)18-9-8-16/h4-7,16H,8-10H2,1-3H3,(H,15,17)
• InChI Key： RGQGDJFVOUKIHP-UHFFFAOYSA-N
• SMILES： O(C(NCC1C=CC(=CC=1)OCCO)=O)C(C)(C)C

Computed Properties

• Exact Mass: 267.14705815g/mol
• Monoisotopic Mass: 267.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}carbamate

Professional Introduction to Compound with CAS No. 1305316-95-3 and Product Name: Tert-butyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}carbamate

Compound with the CAS number 1305316-95-3 and the product name Tert-butyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}carbamate represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique molecular structure, has garnered considerable attention due to its potential applications in drug development and bioorganic synthesis. The molecular framework of this compound incorporates a tert-butyl group, which is well-known for its stability and role as a protecting group in organic synthesis, alongside a 4-(2-hydroxyethoxy)phenyl moiety that introduces hydrophilic properties, enhancing solubility and bioavailability. Such structural features make it a promising candidate for further exploration in medicinal chemistry.

The Tert-butyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}carbamate structure is particularly intriguing because it combines functionalities that are highly relevant to modern drug design. The carbamate group, derived from carbon dioxide and an amine, is frequently employed in the synthesis of biologically active compounds due to its ability to form stable bonds and participate in hydrogen bonding interactions. This characteristic is crucial for drug molecules, as it can influence their binding affinity to biological targets. Additionally, the presence of a hydroxyl group in the 4-(2-hydroxyethoxy)phenyl part of the molecule suggests potential interactions with hydrophobic or polar regions of biological targets, thereby increasing the compound's pharmacological profile.

Recent research in the field of pharmaceutical chemistry has highlighted the importance of structurally diverse compounds in addressing complex diseases. The Tert-butyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}carbamate compound has been investigated for its potential role in modulating enzyme activity and cellular pathways. Studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain enzymes, making them valuable candidates for therapeutic intervention. For instance, modifications to the tert-butyl group or the 4-(2-hydroxyethoxy)phenyl moiety have shown promising results in preclinical models, suggesting that this compound could serve as a scaffold for developing novel drugs targeting neurological disorders, inflammatory conditions, or metabolic diseases.

The synthesis of Tert-butyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}carbamate involves multi-step organic reactions that highlight the expertise required in pharmaceutical chemistry. The introduction of the carbamate functionality typically requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as catalytic hydrogenation or palladium-catalyzed cross-coupling reactions, are often employed to construct the complex aromatic ring system present in the 4-(2-hydroxyethoxy)phenyl part of the molecule. These methodologies underscore the sophistication involved in modern drug development and emphasize the importance of innovative synthetic strategies.

The pharmacokinetic properties of Tert-butyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}carbamate are another critical aspect that has been extensively studied. The combination of lipophilic and hydrophilic regions within its structure suggests that it may exhibit favorable pharmacokinetic profiles, including appropriate absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are essential for ensuring that a drug is effective when administered orally or via other routes. Furthermore, computational modeling and molecular dynamics simulations have been utilized to predict how this compound might interact with biological targets at an atomic level. Such computational approaches provide valuable insights into potential drug efficacy and help guide further optimization efforts.

In conclusion, compound with CAS No. 1305316-95-3 and its product name Tert-butyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}carbamate represents a compelling example of how structural diversity can lead to novel pharmaceutical applications. The unique combination of functional groups within this molecule makes it a versatile tool for medicinal chemists seeking to develop new therapeutics. As research continues to uncover new biological targets and mechanisms of disease, compounds like this one will play an increasingly important role in addressing unmet medical needs. The ongoing investigation into its pharmacological properties underscores the dynamic nature of pharmaceutical chemistry and highlights the need for continued innovation in drug discovery.